2,2,3,3,4,4,5,5,5-nonafluoro-N-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethyl)pentanamide

This compound appears to be a highly fluorinated derivative containing a thienoimidazole moiety. Thienoimidazoles are a class of heterocyclic compounds with a five-membered ring containing nitrogen and sulfur atoms fused to another five-membered imidazole ring []. The "(3aS,4S,6aR)" designation indicates the specific stereochemistry of the thienoimidazole ring. The remaining part of the molecule consists of amide linkages and a central ethyl group.

The origin and significance of this specific compound in scientific research are unclear due to the lack of information available.

Molecular Structure Analysis

The key features of the molecule include:

• Nonafluoro substitution: The nine fluorine atoms likely contribute to enhanced lipophilicity (fat solubility) and potential stability [].
• Thienoimidazole ring: This heterocyclic group might be involved in hydrogen bonding or other interactions with other molecules. The specific stereochemistry could influence its binding properties.
• Amide linkages: These linkages provide flexibility and potential sites for interaction with other molecules.

Chemical Reactions Analysis

• Hydrolysis: The amide bonds could be susceptible to hydrolysis (breakdown by water) under acidic or basic conditions.
• Fluoride displacement: Depending on the reactivity of the fluorine atoms, they might be susceptible to displacement by other nucleophiles (electron-donating species).

Physical And Chemical Properties Analysis

• Physical state: Likely a solid due to the presence of multiple amide groups and the fluorinated chain.
• Melting point: High melting point is expected due to the presence of the fluorinated chain.
• Solubility: Low solubility in water due to the fluorinated chain, but potentially soluble in organic solvents.
• Stability: The presence of fluorine atoms might enhance stability towards some degradative processes.

• Potential toxicity: Fluorine atoms can sometimes be involved in disruptive interactions with biological systems.
• Corrosivity: Depending on the reactivity of the fluorine atoms, the compound might be corrosive.

Scientific Research Applications

Information on the specific scientific research applications of 2,2,3,3,4,4,5,5,5-nonafluoro-N-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethyl)pentanamide (NFR-Thienoyl-Ethyl-Pentanimide) is currently limited.

• Fluorinated Materials: The presence of nine fluorine atoms classifies NFR-Thienoyl-Ethyl-Pentanimide as a fluorinated material. Fluorinated materials have unique properties that make them valuable for various applications, including pharmaceuticals, refrigerants, and materials science . Research could explore the specific properties of NFR-Thienoyl-Ethyl-Pentanimide in these areas.
• Thienyl Moiety: The molecule contains a thienyl moiety, a five-membered ring with sulfur and nitrogen atoms. Thienyl moieties are found in various bioactive molecules . Research could investigate if NFR-Thienoyl-Ethyl-Pentanimide exhibits any biological activity.